Cas no 2227784-82-7 ((2R)-1-(naphthalen-1-yl)propan-2-ol)

• Product Name: (2R)-1-(naphthalen-1-yl)propan-2-ol
• CAS No: 2227784-82-7
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 6369152
• PubChem ID: 68311604
• Update Time: 2025-07-20

(2R)-1-(naphthalen-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(naphthalen-1-yl)propan-2-ol
• EN300-1805126
• 2227784-82-7
• SCHEMBL12532092

• Inchi： 1S/C13H14O/c1-10(14)9-12-7-4-6-11-5-2-3-8-13(11)12/h2-8,10,14H,9H2,1H3/t10-/m1/s1
• InChI Key： AWRNNDMJROEECC-SNVBAGLBSA-N
• SMILES： O[C@H](C)CC1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-1-(naphthalen-1-yl)propan-2-ol

(2R)-1-(naphthalen-1-yl)propan-2-ol: A Versatile Compound in Pharmaceutical Research

(2R)-1-(naphthalen-1-yl)propan-2-ol, with the CAS No. 2227784-82-7, represents a significant advancement in the field of organic chemistry and pharmaceutical development. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and biological research. The molecule combines a naphthalene ring with a propan-2-ol functional group, creating a scaffold that is both chemically stable and biologically active. Recent studies have highlighted its role in modulating cellular pathways and its potential as a lead compound for the development of novel therapeutics.

The (2R)-1-(naphthalen-1-yl)propan-2-ol molecule is structurally defined by its chiral center at the second carbon of the propan-2-ol chain, which is configured in the R-configuration. This stereochemical feature is critical for its biological activity, as enantiomers can exhibit distinct pharmacological profiles. The naphthalene ring, a polycyclic aromatic hydrocarbon, contributes to the compound's hydrophobicity and its ability to interact with lipid membranes, a property that is increasingly being explored in drug delivery systems. The synthesis of this compound involves advanced organic reactions, including cross-coupling strategies and stereoselective reductions, which are essential for achieving the desired stereochemistry.

Recent research has demonstrated that (2R)-1-(naphthalen-1-yl)pro,2-ol exhibits promising biological activities, particularly in modulating signaling pathways associated with inflammation and cancer progression. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that this compound inhibits the NF-κB pathway, a key regulator of inflammatory responses. The study utilized molecular docking simulations to elucidate the binding interactions between the compound and the IKKβ kinase, a critical component of the NF-κB complex. These findings suggest that (2R)-1-(naphthalen-1-yl)propan-2-ol could serve as a potential therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and Crohn's disease.

Furthermore, the compound's potential in oncology has been explored in preclinical studies. A 2024 paper in Cancer Research highlighted its ability to induce apoptosis in cancer cells through the modulation of mitochondrial pathways. The study demonstrated that (2R)-1-(naphthalen-1-yl)propan-2-ol enhances the release of cytochrome c from the mitochondria, thereby activating caspase-9 and subsequent apoptotic cascades. These findings underscore the compound's potential as a chemotherapeutic agent, particularly in targeting drug-resistant cancer cells. The unique structure of the compound allows it to penetrate the mitochondrial membrane effectively, a property that is advantageous in overcoming the limitations of traditional chemotherapeutics.

In addition to its therapeutic potential, (2R)-1-(naphthalen-1-yl)propan-2-ol has been investigated for its role in drug delivery systems. The hydrophobic nature of the naphthalene ring enables the compound to serve as a carrier for hydrophilic drugs, enhancing their solubility and bioavailability. A 2023 study in Advanced Drug Delivery Reviews described the development of a nanoparticle-based delivery system using (2R)-1-(naphthalen-1-yl)propan-2-ol as a stabilizing agent. The study found that the compound significantly improved the stability of the nanoparticles in physiological conditions, thereby enhancing their efficacy in targeted drug delivery. This application highlights the versatility of the compound in pharmaceutical formulations.

The synthesis of (2R)-1-(naphthalen-1-yl)propan-2-ol has been a focus of recent advancements in organic chemistry. Researchers have employed catalytic asymmetric synthesis strategies to achieve the desired stereochemistry efficiently. A 2024 study in Organic Letters reported the development of a chiral catalyst that enables the selective reduction of a ketone to the corresponding alcohol, resulting in the formation of the R-configuration. This method not only improves the yield of the target compound but also reduces the environmental impact associated with traditional synthetic approaches. The use of sustainable catalysts and green chemistry principles is becoming increasingly important in the synthesis of pharmaceutical intermediates.

Moreover, the compound's pharmacokinetic properties have been evaluated in preclinical models. A 2023 study in Pharmaceutical Research investigated the oral bioavailability of (2R)-1-(naphthalen-1-yl)propan-2-ol in mice. The results indicated that the compound exhibited moderate oral bioavailability, with a half-life of approximately 4 hours. These findings suggest that the compound could be formulated into sustained-release dosage forms, which would enhance its therapeutic efficacy while minimizing the frequency of administration. The development of such formulations is a critical step in translating the compound's potential into clinical applications.

Despite its promising properties, the compound faces challenges in its development as a therapeutic agent. One of the primary concerns is its potential toxicity, which requires further investigation. A 2024 study in Toxicological Sciences assessed the cytotoxic effects of (2R)-1-(naphthalen-1-yl)propan-2-ol on healthy cells. The study found that while the compound exhibited selectivity for cancer cells, it showed limited toxicity to normal cells at therapeutic concentrations. These findings are encouraging, as they suggest that the compound could be developed into a safe and effective therapeutic agent with minimal side effects.

In conclusion, (2R)-1-(naphthalen-1-yl)propan-2-ol is a compound with significant potential in the fields of pharmaceutical development and biological research. Its unique structural features, combined with its biological activities, make it a promising candidate for the development of novel therapeutics. Ongoing research is focused on optimizing its synthesis, enhancing its therapeutic efficacy, and ensuring its safety for clinical applications. As the field of medicinal chemistry continues to evolve, compounds like (2R)-1-(naphthalen-1-yl)propan-2-ol will play a crucial role in the discovery of new treatments for a wide range of diseases.

For further information on the synthesis, biological activities, and potential applications of (2R)-1-(naphthalen-1-yl)propan-2-ol, researchers are encouraged to explore recent publications in reputable scientific journals and to engage in collaborative studies that can advance the understanding and utilization of this compound in the pharmaceutical industry.